Cas no 1360936-09-9 (4-Iodo-3-methyl-1H-indazole)

4-Iodo-3-methyl-1H-indazole structure
4-Iodo-3-methyl-1H-indazole structure
Product Name:4-Iodo-3-methyl-1H-indazole
CAS No:1360936-09-9
MF:C8H7IN2
MW:258.059053659439
CID:3166758
PubChem ID:76846103
Update Time:2025-04-21

4-Iodo-3-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-3-methyl-1H-indazole
    • 1360936-09-9
    • Inchi: 1S/C8H7IN2/c1-5-8-6(9)3-2-4-7(8)11-10-5/h2-4H,1H3,(H,10,11)
    • InChI Key: JRCMYRAISHRQFW-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC2C1=C(C)NN=2

Computed Properties

  • Exact Mass: 257.96540Da
  • Monoisotopic Mass: 257.96540Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 28.7Ų

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